- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
BIOOKE MICROELECTRONICS CO.,LTD
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Shanghai Xinsi New Materials Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Prenol lipids
Prenol lipids are a class of naturally occurring terpenoid compounds derived from isoprene units. These lipids play crucial roles in various biological processes, including cellular signaling and membrane integrity maintenance. Prenols can be found in numerous plants and microorganisms, where they contribute to the formation of cell walls, pigments, and defensive mechanisms against environmental stress. Common types include carotenoids, which are responsible for the vibrant colors in fruits and vegetables, and dolichol, essential for protein glycosylation processes within cells. Due to their unique properties, prenol lipids have garnered significant interest for applications ranging from pharmaceuticals and cosmetics to food additives, offering potential benefits such as antioxidant protection and enhanced skin health.

Monoterpenoids
Sesquiterpenoids
Diterpenoids
Triterpenoids
Acyclic monoterpenoids
Triterpene saponins
Iridoid O-glycosides
Kaurane diterpenoids
Germacranolides and derivatives
Xanthophylls
Retinoids
Terpene lactones
Menthane monoterpenoids
Limonoids
Polyprenols
Bicyclic monoterpenoids
Terpene glycosides
Sesquiterpene lactones
C19-gibberellin 6-carboxylic acids
Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
Steviol glycosides
Tetraterpenoids
Quassinoids
5,10-cycloaromadendrane sesquiterpenoids
Tanshinones, isotanshinones, and derivatives
Quinone and hydroquinone lipids
Diterpene glycosides
Monocyclic monoterpenoids
Eudesmanolides, secoeudesmanolides, and derivatives
Taxanes and derivatives
Diterpene lactones
Carotenes
Jatrophane and cyclojatrophane diterpenoids
Xanthanolides
Sesterterpenoids
Aromatic monoterpenoids
Guaianolides and derivatives
Vitamin K compounds
Iridoids and derivatives
Abscisic acids and derivatives
Aristolane sesquiterpenoids
Hopanoids
Tocopherols
Phorbol esters
Guaianes
Germacrane sesquiterpenoids
Acyclic diterpenoids
Ubiquinones
Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
Ubiquinols
Aphidicolane and stemodane diterpenoids
Trichothecenes
Colensane and clerodane diterpenoids
Tocotrienols
Grayanoids
Ophiobolane sesterterpenoids
Elemane sesquiterpenoids
Tigliane and ingenane diterpenoids
Aconitane-type diterpenoid alkaloids
Napelline-type diterpenoid alkaloids
Chamigranes
Scalarane sesterterpenoids
Cadinanolides
Sesquaterpenoids
Ginkgolides and bilobalides
Stemarane diterpenoids
Cedrane and isocedrane sesquiterpenoids
Illudanes and illudins
Lappaconitine-type diterpenoid alkaloids
Isoprenoid phosphates
Cembrane diterpenoids
Strigolactones
Prenylquinones
Polyterpenoids
Vitamin E compounds
Rhamnofolane and daphnane diterpenoids
Leucothol and grayanotoxane diterpenoids
Bicyclogermacrane and isolepidozane sesquiterpenoids
Atisane diterpenoids
Prenylated hydroquinones
Ambrosanolides and secoambrosanolides
C20-gibberellin 6-carboxylic acids
Polyprenylphenols
Pachydictyane and cneorubin diterpenoids
C20-gibberellin 20-carboxylic acids
Cembranolides
Angular triquinanes
Linear triquinanes
Fusicoccane diterpenoids
Hetisine-type diterpenoid alkaloids
Biflorane and serrulatane diterpenoids
Isocopalane and spongiane diterpenoids
Polyprenylbenzoquinones
Eunicellane and asbestinane diterpenoids
Bacteriohopanoids
Pseudoguaianes
Aromadendrane sesquiterpenoids
Melleolides and analogues
Dolabellane and neodolabellane diterpenoids
Triterpene glycosides
Veatchine-type diterpenoid alkaloids
Himachalane and lippifoliane sesquiterpenoids
Menaquinones
Agarofurans
Polyprenylbenzene-1,2-diols
Xeniaphyllane and xenicane diterpenoids
Capnellane and isocapnellane sesquiterpenoids
Cheilanthane sesterterpenoids
Ileabethane, pseudopterane or nor-sandresane diterpenoids
2-polyprenyl-6-methoxyphenols
Amphilectane, neoamphilectane, cycloamphilectane, and adociane diterpenoids
Briarane diterpenoids
C20-gibberellins
Spatane and 4,10-secospatane diterpenoids
Elisapterane, elisabane, cumbiane or colombiane diterpenoids
Villanovane, atisane, trachylobane or helvifulvane diterpenoids
Polyprenyl quinols
Jatropholane and crotopholane diterpenoids
Bactoprenols
Valparane and mulinane diterpenoids
Hetidine-type diterpenoid alkaloids
Danudatine-type diterpenoid alkaloids
Elisabethane diterpenoids
Eremophilanolides and secoeremophilanolides
Bactoprenol diphosphates
Bactoprenol monophosphates
Rotundane sesquiterpenoids
Sphaeroane diterpenoids
Polyprenyl phospho carbohydrates
-
N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals SynthesisN-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis Introduction N-(Acetamido)benzoic acid is a versatile intermediate that has gained significant attention in the field of chemical biopharmaceuticals synthesis. This compound serves as a key building block for various bioactive molecules, including pharmaceutical agents and diagnostic imaging reagents. Its...
-
The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical BiopharmaceuticalsThe Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals Introduction to 4'-Hydroxy AtoMoxetine 4'-Hydroxy AtoMoxetine is a promising compound that has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structure and potential pharmacological applications. This article delves into the synthesis methods,...
-
Synthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical BiopharmaceuticalsSynthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical Biopharmaceuticals Introduction to 44'-Dimethyltriphenylamine Derivatives The field of medicinal chemistry has seen significant advancements with the development of novel chemical entities that exhibit potent biological activity. Among these, 44'-dimethyltriphenylamine derivatives have...
-
Synthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical BiopharmaceuticalsSynthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical Biopharmaceuticals Introduction to 2-Chloro-4-FluoroBenzaldehyde 2-Chloro-4-FluoroBenzaldehyde (2C4FB) is a synthetic aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activity. This compound,...
-
2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...